N-(4-fluorophenyl)-2-methoxy-4-(methylthio)benzamide

• IUPAC Name: N-(4-fluorophenyl)-2-methoxy-4-methylsulfanylbenzamide
• InChI: InChI=1S/C15H14FNO2S/c1-19-14-9-12(20-2)7-8-13(14)15(18)17-11-5-3-10(16)4-6-11/h3-9H,1-2H3,(H,17,18)
• InChI Key: KKCCVICIGVTCHW-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)SC)C(=O)NC2=CC=C(C=C2)F
• Molecular Formula: C15H14FNO2S
• Molecular Weight: 291.3 g/mol

Description

N-(4-fluorophenyl)-2-methoxy-4-(methylthio)benzamide, also known as FMeOAmT, is a chemical compound that has gained significant attention in the field of scientific research. It is a member of the benzamide family of compounds and has shown potential in various applications, including drug discovery and medicinal chemistry.

Mechanism of Action

The mechanism of action of N-(4-fluorophenyl)-2-methoxy-4-(methylthio)benzamide is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes involved in cancer cell proliferation and inflammation. It has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that play a role in the regulation of gene expression. N-(4-fluorophenyl)-2-methoxy-4-(methylthio)benzamide has also been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
N-(4-fluorophenyl)-2-methoxy-4-(methylthio)benzamide has been found to induce apoptosis (programmed cell death) in cancer cells, which is a desirable effect in cancer treatment. It has also been found to inhibit the growth and proliferation of cancer cells by inducing cell cycle arrest. N-(4-fluorophenyl)-2-methoxy-4-(methylthio)benzamide has been shown to have low toxicity in normal cells, which is an important consideration in drug development.

Advantages and Limitations for Lab Experiments

N-(4-fluorophenyl)-2-methoxy-4-(methylthio)benzamide is a relatively easy compound to synthesize, and it has shown significant activity against various cancer cell lines. However, its mechanism of action is not fully understood, which limits its potential applications. N-(4-fluorophenyl)-2-methoxy-4-(methylthio)benzamide also has limited solubility in water, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several potential future directions for research on N-(4-fluorophenyl)-2-methoxy-4-(methylthio)benzamide. One area of interest is the development of N-(4-fluorophenyl)-2-methoxy-4-(methylthio)benzamide derivatives with improved solubility and potency. Another area of interest is the investigation of N-(4-fluorophenyl)-2-methoxy-4-(methylthio)benzamide as a potential treatment for other diseases, such as neurodegenerative disorders and autoimmune diseases. Finally, the development of N-(4-fluorophenyl)-2-methoxy-4-(methylthio)benzamide as a diagnostic tool for cancer detection is also an area of potential future research.

Synthesis Methods

The synthesis of N-(4-fluorophenyl)-2-methoxy-4-(methylthio)benzamide involves the reaction of 4-fluoroaniline with 2-methoxy-4-(methylthio)benzoyl chloride in the presence of a base such as triethylamine. The resulting product is then purified using column chromatography to obtain pure N-(4-fluorophenyl)-2-methoxy-4-(methylthio)benzamide. The yield of the synthesis process is typically around 50-60%.

Scientific Research Applications

N-(4-fluorophenyl)-2-methoxy-4-(methylthio)benzamide has been extensively studied for its potential in drug discovery and medicinal chemistry. It has been found to possess significant activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. N-(4-fluorophenyl)-2-methoxy-4-(methylthio)benzamide has also shown potential as an anti-inflammatory agent and has been found to inhibit the production of pro-inflammatory cytokines in vitro.